Cas no 57414-68-3 (5,7-dimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 5,7-dimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 57414-68-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD09741805
• CID: 1603970
• PubChem ID: 13219442
• Update Time: 2025-04-21

5,7-dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-1,2,3,4-tetrahydroquinoline
• 5,7-Dimethyl-1,2,3,4-tetrahydro-chinolin
• AKOS000150635
• AG-C-71756
• AC1Q2O7Q
• AGN-PC-00LJ8U
• CTK6B6249
• SureCN5993417
• 5,7-dimethyl-1,2,3,4-tetrahydro-quinoline
• ZINC19258931
• VT1264
• 5,7-Dimethyl-1,2,3,4-tetrahydrochinolin
• 5,7-Dimethyl-1,2,3,4-tetrahydro-chinolin; AKOS000150635; AG-C-71756; AC1Q2O7Q; AGN-PC-00LJ8U; CTK6B6249; SureCN5993417; 5,7-dimethyl-1,2,3,4-tetrahydro-quinoline; ZINC19258931; VT1264; 5,7-Dimethyl-1,2,3,4-tetrahydrochinolin;
• DTXSID30529294
• CS-0257295
• Z259727480
• 57414-68-3
• MFCD09741805
• SCHEMBL5993417
• EN300-66846

• MDL： MFCD09741805
• Inchi： 1S/C11H15N/c1-8-6-9(2)10-4-3-5-12-11(10)7-8/h6-7,12H,3-5H2,1-2H3
• InChI Key： KURFMLFOFWQBKL-UHFFFAOYSA-N
• SMILES： N1CCCC2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines